Cas no 405897-57-6 (5-(3-Methoxyphenoxy)methyl-2-furoic acid)

• Product Name: 5-(3-Methoxyphenoxy)methyl-2-furoic acid
• CAS No: 405897-57-6
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD02090866
• CID: 3056086
• Update Time: 2025-10-29

5-(3-Methoxyphenoxy)methyl-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3-methoxyphenoxy)methyl)furan-2-carboxylic acid
• 5-(3-Methoxyphenoxy)methyl-2-furoic acid

• MDL： MFCD02090866
• Inchi： 1S/C13H12O5/c1-16-9-3-2-4-10(7-9)17-8-11-5-6-12(18-11)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： BTJZFEPNCDYRKU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 248.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 68.90000
• LogP: 2.56540

5-(3-Methoxyphenoxy)methyl-2-furoic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(3-Methoxyphenoxy)methyl-2-furoic acid

5-(3-Methoxyphenoxy)methyl-2-furoic acid (CAS No. 405897-57-6): A Versatile Chemical Intermediate for Modern Applications

5-(3-Methoxyphenoxy)methyl-2-furoic acid (CAS No. 405897-57-6) is an important furoic acid derivative with a unique molecular structure that combines a furan ring with a methoxyphenoxy substituent. This organic compound has gained significant attention in pharmaceutical research and specialty chemical synthesis due to its versatile reactivity and potential as a building block for more complex molecules.

The compound's molecular formula is C₁₃H₁₂O₅, with a molecular weight of 248.23 g/mol. Its structure features a 2-furoic acid core modified at the 5-position with a (3-methoxyphenoxy)methyl group, creating interesting electronic properties that make it valuable for various synthetic applications. Researchers particularly value this compound for its balanced lipophilicity and hydrogen bonding capacity, which are crucial parameters in drug design.

In recent years, 5-(3-Methoxyphenoxy)methyl-2-furoic acid has emerged as a key intermediate in the development of small molecule therapeutics, especially in areas addressing metabolic disorders and inflammatory conditions. Its structural features allow for efficient derivatization, making it popular among medicinal chemists exploring new pharmacophores. The growing interest in heterocyclic compounds for drug discovery has further increased demand for this specialty chemical.

The synthesis of CAS 405897-57-6 typically involves multi-step organic reactions starting from commercially available furan derivatives and methoxyphenol. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles. Advanced purification techniques ensure the final product meets the stringent requirements for pharmaceutical intermediates.

Beyond pharmaceutical applications, 5-(3-Methoxyphenoxy)methyl-2-furoic acid shows promise in materials science. Its aromatic systems and functional groups make it a potential candidate for developing organic electronic materials, particularly in the search for novel semiconducting polymers. Researchers are investigating its incorporation into conjugated systems that could lead to advancements in flexible electronics and optoelectronic devices.

Quality control for 405897-57-6 involves rigorous analytical methods including HPLC, NMR spectroscopy, and mass spectrometry. These techniques verify the compound's identity and purity, which is typically specified at ≥95% or higher for research applications. Proper storage conditions (usually at 2-8°C in airtight containers) ensure stability of this light-sensitive compound over extended periods.

The market for furoic acid derivatives like 5-(3-Methoxyphenoxy)methyl-2-furoic acid has grown steadily, driven by increasing R&D investment in targeted therapies and precision medicine. Suppliers have responded by improving production scalability while maintaining competitive pricing. Current research trends suggest expanding applications in bioconjugation chemistry and as a precursor for fluorescent probes used in biological imaging.

From a regulatory perspective, CAS No. 405897-57-6 is not classified as hazardous under current major chemical inventories. However, standard laboratory safety practices should always be followed when handling this or any organic synthetic intermediate. Material Safety Data Sheets (MSDS) provide detailed handling instructions for industrial and research users.

Future developments surrounding 5-(3-Methoxyphenoxy)methyl-2-furoic acid may include optimized synthetic routes using continuous flow chemistry and exploration of its biological activity profile. The compound's structural versatility positions it well for emerging applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies that represent cutting-edge approaches in drug discovery.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and available technical support. Many users search for "buy 5-(3-Methoxyphenoxy)methyl-2-furoic acid" or "405897-57-6 supplier" when looking for this material, emphasizing the importance of these commercial aspects alongside the compound's technical specifications.